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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

the OL-92 sediment core from Owens Lake, California. Our aim is to help you improve the

accuracy of your paleoclimate reconstructions by addressing common challenges encountered

during experimental analysis.

Troubleshooting Guides
This section provides solutions to specific problems you may encounter during your analysis of

the OL-92 core.

Issue 1: Anomalous Paleomagnetic Data and Suspected Geomagnetic Excursions

Question: My paleomagnetic data from the OL-92 core shows several intervals of high

directional dispersion that appear to be geomagnetic excursions. How can I verify if these are

genuine geomagnetic events or artifacts?

Answer:

It is crucial to rule out physical deformation of the core as a cause for anomalous

paleomagnetic data. The upper ~120 meters of the OL-92 core, in particular, have been shown

to have intervals where paleomagnetic features previously interpreted as geomagnetic

excursions are likely the result of core deformation[1].
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Troubleshooting Steps:

Analyze Anisotropy of Magnetic Susceptibility (AMS): AMS is a powerful tool for identifying

deformed core sections. In undisturbed sediments deposited in quiet water, AMS typically

defines a subhorizontal planar fabric[1].

Procedure: Conduct AMS measurements on samples from the intervals with anomalous

paleomagnetic data.

Interpretation: Compare the AMS fabric from your interval of interest with a reference AMS

fabric from a section of the core known to be undisturbed. Significant deviations from the

reference fabric are indicative of core deformation.

Detailed Visual Inspection: Carefully examine the sedimentary structures within the core.

Look for signs of disturbance such as flow structures, stretching, or other indicators of

physical deformation.

Correlation with Other Proxies: Assess whether the anomalous magnetic signal corresponds

with any abrupt changes in other proxy data (e.g., lithology, grain size) that might suggest a

physical disturbance rather than a global geomagnetic event.

Issue 2: Discrepancies Between Carbonate Content and Oxygen Isotope Data

Question: I am observing a mismatch between the carbonate percentage and the δ¹⁸O values

in my samples from the OL-92 core. What could be causing this discrepancy?

Answer:

Several factors can contribute to a disconnect between carbonate content and oxygen isotope

data in the OL-92 core. These include measurement error, the influence of external water

sources, and the presence of detrital carbonates[2].

Troubleshooting Steps:

Rule out Measurement Error:
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Re-run a subset of samples for both carbonate content and δ¹⁸O to check for analytical

consistency.

Ensure proper calibration of all instrumentation.

Consider Overflow from Mono Lake: During highstands, isotopically-enriched water from

Mono Lake could have spilled over into Owens Lake, influencing the δ¹⁸O of authigenic

carbonates without proportionally increasing the carbonate percentage[2].

Action: Examine other geochemical proxies that might indicate changes in water source,

such as trace element ratios.

Assess Detrital Carbonate Contamination: The White and Inyo Mountains contain carbonate

rocks, and during periods of high runoff, detrital carbonates could have been transported into

Owens Lake[2]. This would affect the bulk carbonate δ¹⁸O without being a direct indicator of

the lake's water chemistry at the time of precipitation.

Action: Use petrographic analysis (thin sections) to visually identify detrital carbonate

grains. X-ray diffraction (XRD) can also help to identify different carbonate minerals that

may have different origins.

Issue 3: Conflicting Interpretations of Clay Mineralogy Proxies

Question: My illite/smectite ratio data seems to be giving a noisy or unclear climate signal. How

can I improve the accuracy of my interpretation?

Answer:

The ratio of illite to smectite in the OL-92 core is a proxy for weathering processes and glacial

activity. Glacial periods are typically characterized by higher proportions of illite and feldspar,

representing "glacial rock flour," while interglacial periods show higher smectite content[3].

However, changes in sediment sourcing and diagenesis can complicate this signal.

Troubleshooting Steps:

Integrate with Grain Size Analysis: Glacial periods in the OL-92 record are associated with

fine (~5 µm) mean grain size due to the overflowing of the lake, while interglacials have
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coarser (~15 µm) grain sizes[3]. Correlating your clay mineralogy data with grain size can

help to reinforce your interpretations.

X-Ray Diffraction (XRD) Analysis: Perform detailed XRD analysis on the <2 µm size fraction

to accurately quantify the proportions of illite and smectite.

Consider Diagenesis: Be aware that over the long history recorded in the OL-92 core,

diagenetic processes could have altered the original clay mineral assemblages. Look for

mineralogical changes that are not consistent with other climate proxies as potential

indicators of diagenesis.

Multi-Proxy Approach: The most robust interpretations come from integrating multiple

proxies. Compare your clay mineralogy data with other indicators of glacial/interglacial cycles

from the core, such as pollen data, ostracode assemblages, and magnetic susceptibility[2].

Frequently Asked Questions (FAQs)
Q1: What is the significance of the OL-92 core for paleoclimate research?

A1: The OL-92 core, drilled in 1992 from Owens Lake, California, is a critical archive for

paleoclimate research because it provides a continuous, high-resolution sedimentary record

spanning approximately 800,000 years[4]. Its location at the base of the Sierra Nevada

mountains makes it highly sensitive to changes in regional precipitation and glacial activity. The

core contains a rich variety of paleoclimatic proxies, including biological (ostracodes, diatoms,

pollen), chemical (carbonates, organic carbon), and physical (grain size, magnetic

susceptibility) evidence of past environmental changes[2][3].

Q2: How can I establish a reliable age-depth model for my section of the OL-92 core?

A2: Establishing a robust age-depth model is fundamental for accurate climate reconstructions.

For the OL-92 core, this involves several steps:

Radiocarbon Dating: For younger sections of the core (up to ~50,000 years), radiocarbon

dating of organic materials is a primary method.

Tephrochronology: The core contains several volcanic ash layers (tephra) that can be

geochemically fingerprinted and correlated to well-dated eruptions.
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Paleomagnetism: The Matuyama-Brunhes polarity boundary is documented near the bottom

of the core and serves as a key chronostratigraphic marker[1].

Modeling Software: Utilize age-depth modeling software, such as 'Bacon', which uses a

gamma autoregressive process to control for core accumulation rates and can incorporate

uncertainties from different dating methods[5]. It is important to be aware that comparisons of

the OL-92 record with other long paleoclimate records have shown differences in the ages of

major climatic events, with discrepancies averaging around 15,000 years[2]. Therefore,

cross-verification with other regional and global climate records is recommended.

Q3: What do variations in magnetic susceptibility indicate in the OL-92 core?

A3: In the OL-92 core, high magnetic susceptibility is generally correlated with periods of high

runoff from the Sierra Nevada[2]. This is because increased runoff transports more magnetic

minerals from the surrounding catchment area into the lake. Therefore, magnetic susceptibility

can be used as a proxy for effective moisture and storminess in the region. However, it is

important to use this proxy in conjunction with others, as changes in sediment source or

diagenetic processes can also influence magnetic susceptibility.

Q4: How can I best approach a multi-proxy reconstruction using the OL-92 core?

A4: A multi-proxy approach is the most reliable way to reconstruct past climate from the OL-92
core. The following workflow is recommended:

Comprehensive Data Collection: Analyze a suite of proxies from the same core intervals.

This could include stable isotopes (δ¹⁸O, δ¹³C), grain size, clay mineralogy, pollen,

ostracodes, and magnetic susceptibility.

Individual Proxy Interpretation: First, interpret each proxy record individually based on

established principles.

Statistical Integration: Employ statistical methods to integrate the different proxy datasets.

This can help to identify common signals and reduce the noise inherent in any single

proxy[6][7]. Techniques such as Principal Component Analysis (PCA) can be useful for

identifying the dominant modes of variability across multiple proxies.
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Comparison with Other Records: Compare your integrated reconstruction with other regional

paleoclimate records (e.g., from Searles Lake or Devils Hole) and global records (e.g.,

marine isotope stages) to place your findings in a broader context and to identify potential

leads or lags in the climate system[2].

Data Summary
The following tables summarize key quantitative data related to the interpretation of proxies

from the OL-92 core.

Table 1: Grain Size and Clay Mineralogy as Indicators of Glacial/Interglacial Cycles

Climatic Period Mean Grain Size
Dominant Clay
Mineralogy (<2 µm
fraction)

Interpretation

Glacial ~5 µm
High Illite and

Feldspar

Overflowing lake,

glacial rock flour

input[3]

Interglacial ~15 µm High Smectite

Lake surface below

spillway, increased

chemical

weathering[3]

Table 2: Comparison of OL-92 Climatic Event Timing with Other Records

Climatic Event OL-92 Age
Marine Isotope
Record Age

Devils Hole
Isotope
Record Age

Average
Discrepancy

Various

Maxima/Minima
Varies Varies Varies ~15 k.y.[2]

Note: The differences in timing can range from 0 to 33 k.y. for specific events.
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Protocol 1: Analysis of Anisotropy of Magnetic Susceptibility (AMS) for Core Deformation

Sampling: Collect oriented subsamples from the core intervals of interest. These are typically

cubic samples.

Measurement: Use a sensitive Kappabridge or other AMS measurement system to

determine the magnitude and orientation of the principal axes of the magnetic susceptibility

ellipsoid (k_max ≥ k_int ≥ k_min).

Data Analysis:

Plot the orientations of the principal axes on a stereonet.

For undisturbed sediments, the k_min axes should cluster around the vertical, and the

k_max and k_int axes should be randomly distributed in the horizontal plane, defining a

planar fabric.

Compare the fabric of the test interval to a reference interval of known undisturbed

sediment. A significant departure from the planar fabric (e.g., clustering of k_max axes)

indicates deformation.

Interpretation: If deformation is detected, paleomagnetic data from that interval should be

considered unreliable for interpreting geomagnetic field behavior[1].

Protocol 2: Quantitative X-Ray Diffraction (XRD) of Clay Minerals

Sample Preparation:

Isolate the <2 µm fraction of the sediment sample through settling and centrifugation.

Prepare oriented mounts on glass slides by pipetting a suspension of the clay fraction onto

the slide and allowing it to air-dry.

XRD Analysis:

Analyze the air-dried slide using a standard X-ray diffractometer.
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Glycolate the slide (expose it to ethylene glycol vapor) and re-analyze to identify swelling

clays like smectite.

Heat the slide to 550°C and re-analyze to confirm the presence of kaolinite and other

minerals.

Quantification:

Identify the characteristic diffraction peaks for illite, smectite, kaolinite, and chlorite.

Use integrated peak areas and mineral intensity factors to calculate the relative

proportions of each clay mineral.

Interpretation: Relate the changes in the relative abundance of illite and smectite to changes

in weathering regimes and glacial input, in conjunction with other proxy data[3].
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Experimental workflow for OL-92 core analysis.
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Logical flow for multi-proxy integration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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